(8-Phenyl-1,4-dioxaspiro[4.5]decan-8-YL)methanamine

• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• IUPAC Name: (8-phenyl-1,4-dioxaspiro[4.5]decan-8-yl)methanamine
• InChI: InChI=1S/C15H21NO2/c16-12-14(13-4-2-1-3-5-13)6-8-15(9-7-14)17-10-11-18-15/h1-5H,6-12,16H2
• InChI Key: IHVLVGYHVPQYKR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(CN)C3=CC=CC=C3)OCCO2

Description

(8-Phenyl-1,4-dioxaspiro[4.5]decan-8-YL)methanamine is a useful research compound. Its molecular formula is C15H21NO2 and its molecular weight is 247.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the title compound of step 3 (10.0 g, 41.1 mmol) in dry THF (70 mL) was slowly added to a mixture of LiAlH4 (1.87 g, 49.3 mmol) in dry THF (25 mL) in a protective gas. The mixture was then stirred for 3 h with reflux. After the reaction mixture had cooled, a solution of water (1.87 mL, 104 mmol) diluted with a little THF was added in drops with ice cooling and subsequently stirred for 10 min. 15% aqueous NaOH (1.87 mL, 8.17 mmol) diluted with a little THF was then added in drops and water (5.6 mL) was then added again. The precipitate formed was filtered over diatomaceous earth and the solvent removed in a vacuum. The amine remained as residue.